2-[[(4-Chlorophenyl)sulfonyl](cyclohexyl)methyl]-1,4-difluorobenzene

• CAS RN: 558461-84-0
• Molecular Formula: C19H19ClF2O2S
• Molecular Weight: 384.9 g/mol
• IUPAC Name: 2-[(4-chlorophenyl)sulfonyl-cyclohexylmethyl]-1,4-difluorobenzene
• InChI: InChI=1S/C19H19ClF2O2S/c20-14-6-9-16(10-7-14)25(23,24)19(13-4-2-1-3-5-13)17-12-15(21)8-11-18(17)22/h6-13,19H,1-5H2
• InChI Key: IKYFTAXSKQKAAF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(C2=C(C=CC(=C2)F)F)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

2-[[(4-Chlorophenyl)sulfonyl](cyclohexyl)methyl]-1,4-difluorobenzene is a useful research compound. Its molecular formula is C19H19ClF2O2S and its molecular weight is 384.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 2-[(4-chlorophenyl)sulfonylmethyl]-1,4-difluorobenzene (240 mg, 0.793 mmol) obtained in Example 5 was dissolved in toluene (20 ml). To the resulting solution were added cyclohexanol (0.11 ml, 1.0 mmol) and cyanomethylenetri-n-butylphosphorane (250 mg, 1.0 mmol). The resulting mixture was heated under reflux for 14 hours under an argon atmosphere. The reaction mixture was allowed to cool down and then, added with cyclohexanol (0.22 ml, 2.1 mmol) and cyanomethylenetri-n-butylphosphorane (500 mg, 2.08 mmol). The mixture was heated under reflux for 14 hours under an argon atmosphere. After the reaction mixture was allowed to cool down and concentrated under reduced pressure, the residue thus obtained was purified by silica gel chromatography (hexane:ethyl acetate=30:1) to yield a white solid. The resulting white solid was washed with hexane, whereby the title compound (188 mg, 62%) was obtained as a white powder.